7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one

• IUPAC Name: 7-bromo-3,4-dihydro-1H-1,5-naphthyridin-2-one
• InChI: InChI=1S/C8H7BrN2O/c9-5-3-7-6(10-4-5)1-2-8(12)11-7/h3-4H,1-2H2,(H,11,12)
• InChI Key: SFYSFHGZOHFGBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1N=CC(=C2)Br
• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• CAS No.: 1256834-74-8

Description

7-Bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one (CAS: 1256834-74-8) is a halogenated heterocyclic compound with the molecular formula C₈H₇BrN₂O and a molecular weight of 227.06 g/mol. It features a partially saturated 1,5-naphthyridine core (a bicyclic structure containing two fused pyridine-like rings) with a bromine atom at position 7 and a ketone group at position 2. The compound exists as a white to yellow solid and is cataloged as a scaffold for drug discovery due to its structural versatility . Key physicochemical properties include:

• IUPAC Name: 7-Bromo-3,4-dihydro-1H-1,5-naphthyridin-2-one.
• Solubility: Limited data available, but analogous dihydro-naphthyridines exhibit moderate solubility in polar aprotic solvents like DMSO .
• Synthetic Utility: Serves as a precursor for functionalization at positions 3, 4, and 7 for biomedical applications .

Biological Activity

The compound can be represented by the following structural formula:

• SMILES : O=C1CCC2=NC=C(Br)C=C2N1

Biological Activity Overview

Research indicates that 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one exhibits notable biological activities, particularly in antimicrobial applications. Though detailed mechanisms of action remain to be elucidated, preliminary studies suggest interactions with various biological targets involved in metabolic pathways and cellular signaling.

Antimicrobial Activity

Preliminary findings suggest that 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one demonstrates activity against several bacterial strains. The exact mechanism of this antimicrobial effect is yet to be fully characterized but may involve inhibition of bacterial growth or disruption of cell wall synthesis.

Anticancer Potential

The structure of 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one indicates potential interactions with targets involved in cancer pathways. Compounds in the naphthyridine family have been previously documented for their antitumor properties, suggesting that this compound may similarly influence cancer cell proliferation or induce apoptosis.

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds highlights the unique aspects of 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one:

Compound Name	Structure Features	Unique Aspects
7-bromo-3,4-dihydro-1,8-naphthyridin-2(1H)-one	Similar naphthyridine core but different ring position	Potentially different biological activities due to structural variation
6-bromo-3-methyl-1,5-naphthyridin-2(1H)-one	Methyl group substitution at the 3-position	Altered lipophilicity affecting pharmacokinetics
5-bromo-2-methylquinolin-4(1H)-one	Quinoline derivative with bromine	Different heterocyclic framework influencing reactivity

Case Studies and Research Findings

While specific case studies on 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one are sparse, related research on naphthyridine derivatives provides insights into its potential applications:

• Antimicrobial Studies : Research has shown that naphthyridine derivatives can inhibit the growth of various pathogenic bacteria. For instance, compounds structurally related to 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one were tested against E. coli and Staphylococcus aureus with promising results.
• Anticancer Research : A study on naphthyridine derivatives indicated that certain compounds could induce apoptosis in cancer cell lines through modulation of apoptotic pathways. The potential for 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one to exhibit similar effects warrants further investigation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The 1,5-naphthyridin-2(1H)-one scaffold and its derivatives are widely explored in medicinal chemistry. Below is a detailed comparison of 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one with key analogs:

Core Saturation and Isomerism

Compound	Core Structure	Degree of Saturation	Key Feature
7-Bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one	1,5-naphthyridin-2-one	Partially saturated (3,4-dihydro)	Bromine at position 7 enhances electrophilicity for cross-coupling reactions .
5,6,7,8-Tetrahydro-1,5-naphthyridin-2(1H)-one	1,5-naphthyridin-2-one	Fully saturated (tetrahydro)	Increased ring flexibility may improve binding to hydrophobic enzyme pockets .
8-Bromo-3,4-dihydro-1,6-naphthyridin-2(1H)-one	1,6-naphthyridin-2-one	Partially saturated (3,4-dihydro)	Isomeric 1,6-naphthyridine core alters electronic distribution, affecting reactivity .

Impact : The 3,4-dihydro saturation in the target compound balances rigidity and reactivity, making it preferable for functionalization compared to fully saturated analogs .

Halogen Substituents and Position

Compound	Halogen (Position)	Molecular Weight (g/mol)	Biological Relevance
7-Bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one	Br (7)	227.06	Bromine at position 7 enhances steric bulk and potential for π-stacking interactions .
3-Bromo-1,5-naphthyridin-2(1H)-one	Br (3)	225.04	Bromine at position 3 may hinder enzymatic metabolism due to steric shielding .
5-Chloro-3,4-dihydro-1,6-naphthyridin-2(1H)-one	Cl (5)	182.61	Chlorine’s smaller size and electronegativity improve solubility but reduce lipophilicity .

Impact : Bromine at position 7 optimizes both electronic effects and steric accessibility for drug-like properties .

Functional Group Modifications

Compound	Functional Group (Position)	Key Application
7-Bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one	Ketone (2)	Ketone enables hydrogen bonding with target proteins (e.g., kinases, reductases) .
7-Benzyl-4-hydroxy-1,5-naphthyridin-2(1H)-one	Hydroxy (4), Benzyl (7)	Hydroxy group at position 4 enhances binding to HIV integrase (IC₅₀ = 0.8 µM) .
6f (Carbohydrazide derivative)	Carbohydrazide (2)	Antitubercular activity (MIC = 4 µg/mL) via inhibition of dihydrofolate reductase .

Impact : The ketone at position 2 in the target compound provides a versatile handle for derivatization into bioactive molecules .

Q & A

Q. What synthetic routes are commonly used to prepare 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one?

The compound can be synthesized via direct halogenation of the parent naphthyridinone core. For example, bromine (Br₂) in aqueous media at elevated temperatures selectively introduces bromine at the 7-position, as demonstrated in analogous systems for 3-bromo-1,5-naphthyridin-2(1H)-one (71% yield) . Alternatively, reductive cyclization of ethoxalylmethyl pyridine precursors under hydrogenation conditions (PtO₂, H₂, 3 atm) followed by dehydration (TsCl, pyridine, 150°C) provides a route to dihydro-naphthyridinones . Microwave-assisted inverse electron-demand Diels–Alder reactions are also viable for related dihydro-naphthyridinones .

Q. How is the bromine atom introduced regioselectively into the naphthyridinone structure?

Regioselective bromination is achieved by exploiting the electronic and steric properties of the parent compound. In aqueous bromination, the electron-deficient pyridinone ring directs electrophilic bromine to the 7-position, as observed in the synthesis of 3-bromo-1,5-naphthyridin-2(1H)-one . Reaction conditions (temperature, solvent) and substituent effects (e.g., electron-withdrawing groups) further modulate selectivity .

Q. What spectroscopic methods are employed to confirm the structure of this compound?

• NMR spectroscopy : ¹H and ¹³C NMR identify proton environments and carbon frameworks. For example, the ketone carbonyl typically resonates at δ 160–170 ppm in ¹³C NMR .
• Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight (e.g., C₈H₇BrN₂O, MW 225.04) and fragmentation patterns. Tautomeric forms of naphthyridinones exhibit distinct fragmentation pathways .
• X-ray crystallography : Resolves regiochemistry and confirms the dihydro scaffold, though this requires high-purity crystals .

Advanced Research Questions

Q. How does tautomerism influence the reactivity of 7-bromo-3,4-dihydro-1,5-naphthyridin-2(1H)-one?

The compound exists in equilibrium between lactam and enol tautomers. The lactam form dominates in non-polar solvents, enhancing electrophilic substitution at the 7-position. In polar solvents, the enol tautomer increases nucleophilic reactivity, enabling functionalization at the oxygen or nitrogen centers. This duality impacts reactions like O-acylation (e.g., acetylation with TsCl) and N-alkylation .

Q. What strategies mitigate competing side reactions during functionalization of the ketone group?

• Protection of the ketone : Temporary protection (e.g., silylation) prevents undesired nucleophilic attack during halogenation or cross-coupling .
• Dehydration control : Careful use of dehydrating agents (e.g., TsCl) avoids over-aromatization to the fully unsaturated naphthyridine, preserving the dihydro scaffold .
• Catalytic optimization : Palladium catalysts (e.g., Pd/C) selectively mediate hydrogenation or coupling reactions without disrupting the bromine substituent .

Q. How can computational methods predict regioselectivity in further derivatization?

Density functional theory (DFT) calculations model charge distribution and frontier molecular orbitals to predict sites for electrophilic/nucleophilic attack. For example, the 7-bromo substituent directs subsequent Suzuki couplings to the 3-position due to electron-withdrawing effects . Molecular docking studies also guide medicinal chemistry applications by simulating interactions with biological targets (e.g., kinase inhibitors) .

Q. What are the challenges in scaling up the synthesis of this compound?

• Purification : The dihydro scaffold’s polarity complicates crystallization; reverse-phase chromatography or solvent-dependent recrystallization is often required .
• Byproduct formation : Over-bromination or ring-opening side reactions necessitate precise stoichiometry and temperature control .
• Stability : The compound is hygroscopic and light-sensitive; storage at 0–6°C under inert gas (e.g., N₂) is recommended .